[(3aR,4S,6R,6aR)-4-benzoyloxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methyl benzoate
CAS No.: 121209-72-1
Cat. No.: VC0038617
Molecular Formula: C22H22O7
Molecular Weight: 398.411
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 121209-72-1 |
|---|---|
| Molecular Formula | C22H22O7 |
| Molecular Weight | 398.411 |
| IUPAC Name | [(3aR,4S,6R,6aR)-4-benzoyloxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methyl benzoate |
| Standard InChI | InChI=1S/C22H22O7/c1-22(2)28-17-16(13-25-19(23)14-9-5-3-6-10-14)26-21(18(17)29-22)27-20(24)15-11-7-4-8-12-15/h3-12,16-18,21H,13H2,1-2H3/t16-,17-,18-,21+/m1/s1 |
| Standard InChI Key | PYWYWEXXQROBDA-IKVWTGGYSA-N |
| SMILES | CC1(OC2C(OC(C2O1)OC(=O)C3=CC=CC=C3)COC(=O)C4=CC=CC=C4)C |
Introduction
[(3aR,4S,6R,6aR)-4-benzoyloxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d] dioxol-6-yl]methyl benzoate is a complex organic compound with a specific stereochemistry and molecular structure. It belongs to the class of compounds known as furo[3,4-d] dioxoles, which are characterized by a fused ring system consisting of a furan and a dioxole. This compound is particularly noted for its benzoyloxy and benzoate functionalities, which are attached to the tetrahydrofuran core.
Biological Activity and Applications
While specific biological activity data for [(3aR,4S,6R,6aR)-4-benzoyloxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d] dioxol-6-yl]methyl benzoate are not available, compounds with similar structures may exhibit various biological activities, such as antimicrobial or antiviral properties, depending on their functional groups and molecular structure.
Research Findings and Data
| Property | Value |
|---|---|
| Molecular Formula | C22H22O7 |
| Molecular Weight | 398.4 g/mol |
| CAS Number | 121209-72-1 |
| Stereochemistry | (3aR,4S,6R,6aR) |
Future Research Directions
Future studies could focus on exploring the biological activities of this compound and its derivatives, as well as optimizing its synthesis for potential applications in pharmaceuticals or materials science.
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